![molecular formula C19H24N2O3 B4710892 N-(5-tert-butyl-2-methoxyphenyl)-N'-(2-methoxyphenyl)urea](/img/structure/B4710892.png)
N-(5-tert-butyl-2-methoxyphenyl)-N'-(2-methoxyphenyl)urea
Overview
Description
N-(5-tert-butyl-2-methoxyphenyl)-N'-(2-methoxyphenyl)urea, also known as TAK-659, is a small molecule inhibitor that has shown promising results in the treatment of cancer and autoimmune diseases. This compound has been extensively studied in the scientific community due to its potential therapeutic applications.
Mechanism of Action
N-(5-tert-butyl-2-methoxyphenyl)-N'-(2-methoxyphenyl)urea works by inhibiting the activity of Bruton's tyrosine kinase (BTK), a key enzyme involved in B-cell receptor signaling. By inhibiting BTK, this compound disrupts the signaling pathway that leads to the proliferation and survival of cancer cells and the activation of immune cells in autoimmune diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. In preclinical studies, this compound has been well-tolerated and has shown minimal toxicity. This compound has also been shown to effectively penetrate the blood-brain barrier, making it a potential treatment option for central nervous system malignancies.
Advantages and Limitations for Lab Experiments
One advantage of N-(5-tert-butyl-2-methoxyphenyl)-N'-(2-methoxyphenyl)urea is its specificity for BTK, which reduces the risk of off-target effects. However, this compound's efficacy may be limited in cancers that do not rely on B-cell receptor signaling for proliferation and survival. Additionally, the long half-life of this compound may make it difficult to rapidly adjust dosing in response to adverse effects.
Future Directions
For N-(5-tert-butyl-2-methoxyphenyl)-N'-(2-methoxyphenyl)urea research include clinical trials to evaluate its safety and efficacy in treating various cancers and autoimmune diseases. Additionally, further studies are needed to elucidate the mechanisms of resistance to this compound and to identify potential combination therapies. The development of novel BTK inhibitors with improved pharmacokinetic profiles and reduced toxicity is also an area of active research.
Scientific Research Applications
N-(5-tert-butyl-2-methoxyphenyl)-N'-(2-methoxyphenyl)urea has been studied for its potential therapeutic applications in cancer and autoimmune diseases. In preclinical studies, this compound has shown efficacy in inhibiting the growth of various cancer cell lines, including B-cell lymphomas and multiple myeloma. Additionally, this compound has demonstrated the ability to modulate immune response, making it a potential treatment option for autoimmune diseases such as rheumatoid arthritis and lupus.
properties
IUPAC Name |
1-(5-tert-butyl-2-methoxyphenyl)-3-(2-methoxyphenyl)urea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3/c1-19(2,3)13-10-11-17(24-5)15(12-13)21-18(22)20-14-8-6-7-9-16(14)23-4/h6-12H,1-5H3,(H2,20,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHCKECGNZGZIJQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C=C1)OC)NC(=O)NC2=CC=CC=C2OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.